Cas no 91184-09-7 (8-Methyl-2-sulfanylidene-1,2,3,7-tetrahydro-6H-purin-6-one)
91184-09-7 structure
Product Name:8-Methyl-2-sulfanylidene-1,2,3,7-tetrahydro-6H-purin-6-one
CAS No:91184-09-7
MF:C6H6N4OS
MW:182.203038692474
CID:996067
PubChem ID:3614424
Update Time:2025-04-20
8-Methyl-2-sulfanylidene-1,2,3,7-tetrahydro-6H-purin-6-one Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,9-Tetrahydro-8-methyl-2-thioxo-6H-purin-6-one
- 8-methyl-2-sulfanylidene-3,7-dihydropurin-6-one
- 8-Methyl-2-thioxo-2,3-dihydro-1H-purin-6(9H)-one
- 2-thio-6-oxy-8-methylpurine
- NSC45768
- NSC-45768
- DTXSID90394288
- NSC-22738
- 8-Methyl-2-sulfanylidene-1,2,3,7-tetrahydro-6H-purin-6-one
- NSC22738
- SCHEMBL5437223
- 91184-09-7
- DB-300915
-
- Inchi: 1S/C6H6N4OS/c1-2-7-3-4(8-2)9-6(12)10-5(3)11/h1H3,(H3,7,8,9,10,11,12)
- InChI Key: ICGMMQGRQXARHG-UHFFFAOYSA-N
- SMILES: S=C1NC(C2=C(N=C(C)N2)N1)=O
Computed Properties
- Exact Mass: 182.026
- Monoisotopic Mass: 182.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 102Ų
Experimental Properties
- Density: 1.89
- Refractive Index: 1.918
8-Methyl-2-sulfanylidene-1,2,3,7-tetrahydro-6H-purin-6-one Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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